1-[4-(2-chlorophenoxy)butyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-[4-(2-chlorophenoxy)butyl]benzotriazole
• InChI: InChI=1S/C16H16ClN3O/c17-13-7-1-4-10-16(13)21-12-6-5-11-20-15-9-3-2-8-14(15)18-19-20/h1-4,7-10H,5-6,11-12H2
• InChI Key: QKKISZHPUSOFHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CCCCOC3=CC=CC=C3Cl
• Molecular Formula: C16H16ClN3O
• Molecular Weight: 301.77 g/mol

Description

1-[4-(2-chlorophenoxy)butyl]-1H-1,2,3-benzotriazole is a chemical compound that belongs to the class of benzotriazole derivatives. It is commonly used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

Environmental Presence and Analytical Detection

Benzotriazoles, including derivatives similar to 1-[4-(2-chlorophenoxy)butyl]-1H-1,2,3-benzotriazole, are widely used as ultraviolet (UV) light filters and stabilizers in cosmetics, as well as corrosion inhibitors in building materials and automotive components. Their occurrence in the environment, particularly in sediments and sewage sludge, highlights the need for effective analytical detection and quantification methods. A study detailed the determination of benzotriazole-type UV filters in environmental samples using advanced analytical techniques, emphasizing the importance of monitoring these compounds due to their potential estrogenic activity (Zhang et al., 2011).

Degradation and Treatment Methods

The degradation of benzotriazoles, including the UV filters and corrosion inhibitors, has been examined to develop environmental-friendly treatment methods. One study investigated the degradation of 1H-benzotriazole using ultraviolet activating persulfate, providing insights into the mechanisms and products of the degradation process. This study offers a potential pathway for the removal of benzotriazoles from wastewater, contributing to the reduction of their environmental impact (Ye et al., 2018).

Environmental Toxicity

Benzotriazoles and their derivatives have been studied for their toxicity to aquatic species. Research comparing the toxicity of different benzotriazole derivatives, including butylbenzotriazole, to bacteria, fish, and invertebrates highlights the environmental risks posed by these compounds. Understanding their toxicity is crucial for assessing the environmental impact and for the regulation of their use (Pillard et al., 2001).

Metal Complexation and Biological Activities

The complexation of benzotriazoles with metals and the resulting biological activities have also been explored. A study synthesized and characterized metal complexes of a benzotriazole derivative, examining their antimicrobial activity. Such research contributes to the understanding of the potential applications of benzotriazole derivatives in medicinal chemistry (Patel, 2017).

Synthetic and Reactive Studies

Additionally, benzotriazoles are studied for their reactivity and potential in organic synthesis. The synthesis and reactivities of specific benzotriazole derivatives have been investigated, providing valuable insights for their use in creating novel organic compounds. These studies are significant for the development of new synthetic methodologies and materials (Sasaki, 1997).